Cas no 2091704-93-5 (1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one)

• Product Name: 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one
• CAS No: 2091704-93-5
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5722417
• PubChem ID: 121208590
• Update Time: 2025-05-25

1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2091704-93-5
• AKOS026717991
• F2157-0149
• 1-[3-[4-(hydroxymethyl)triazol-1-yl]azetidin-1-yl]propan-1-one
• starbld0042194
• 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one

• Inchi： 1S/C9H14N4O2/c1-2-9(15)12-4-8(5-12)13-3-7(6-14)10-11-13/h3,8,14H,2,4-6H2,1H3
• InChI Key： JILZEPKRGSPDRU-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CC(C1)N1C=C(CO)N=N1

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one

Comprehensive Overview of 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one (CAS No. 2091704-93-5)

The compound 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one (CAS No. 2091704-93-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an azetidine ring and a 1,2,3-triazole moiety, makes it a valuable scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications as a bioactive intermediate in the synthesis of targeted small-molecule drugs.

In recent years, the demand for heterocyclic compounds like 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one has surged due to their versatility in drug design. The 1,2,3-triazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. This compound's hydroxymethyl group further enhances its solubility and reactivity, making it an attractive candidate for click chemistry applications and bioconjugation strategies.

The synthesis of 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for constructing 1,2,3-triazole derivatives. This reaction is favored for its high efficiency and selectivity, aligning with the growing trend toward green chemistry and sustainable synthetic practices. The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, is increasingly recognized for its role in improving the pharmacokinetic properties of drug candidates.

One of the most searched topics related to this compound is its potential role in cancer research. The 1,2,3-triazole scaffold is frequently explored for its anticancer activity, with studies suggesting its ability to inhibit key enzymes involved in tumor growth. Additionally, the hydroxymethyl functionality opens doors for further derivatization, enabling the creation of prodrugs or targeted delivery systems. These attributes make 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one a promising candidate for precision medicine applications.

Another area of interest is the compound's potential in neurological disorders. The azetidine ring is a common feature in molecules targeting the central nervous system (CNS), owing to its ability to cross the blood-brain barrier (BBB). Researchers are investigating whether modifications of this scaffold could lead to new treatments for conditions like Alzheimer's disease or Parkinson's disease. The 1,2,3-triazole moiety's metabolic stability further supports its suitability for CNS drug development.

From an industrial perspective, 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one is also relevant to the agrochemical sector. Its structural features are analogous to those found in certain pesticides and herbicides, highlighting its potential as a building block for crop protection agents. The compound's heterocyclic core and polar groups contribute to its bioactivity, making it a subject of interest for agricultural chemistry research.

In summary, 1-(3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one (CAS No. 2091704-93-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique combination of an azetidine ring and a 1,2,3-triazole moiety positions it as a valuable tool for researchers exploring innovative solutions in drug discovery and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.